Methyl 3-[6-(4-fluorophenyl)pyridin-3-yl]prop-2-enoate

• CAS No.: 918305-32-5
• Molecular Formula: C15H12FNO2
• Molecular Weight: 257.26 g/mol
• IUPAC Name: methyl 3-[6-(4-fluorophenyl)pyridin-3-yl]prop-2-enoate
• InChI: InChI=1S/C15H12FNO2/c1-19-15(18)9-3-11-2-8-14(17-10-11)12-4-6-13(16)7-5-12/h2-10H,1H3
• InChI Key: QQTIEHRYNJXZOW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C=CC1=CN=C(C=C1)C2=CC=C(C=C2)F

Description

Methyl 3-[6-(4-fluorophenyl)pyridin-3-yl]prop-2-enoate is a useful research compound. Its molecular formula is C15H12FNO2 and its molecular weight is 257.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2980 mg (12.31 mmol) of 3-(6-bromopyridin-3-yl)acrylic acid methyl ester, 2067 mg (14.77 mmol) of 4-fluorophenylboronic acid, 138.2 mg (0.61 mmol) of palladium(II)acetate, 322.9 mg (1.23 mmol) of triphenylphosphane and 14.7 ml of a 1M sodium carbonate solution in 73 ml of toluene and 20 ml of ethanol was heated under reflux for 1.5 h. After cooling, the mixture was poured onto water and extracted with ethyl acetate. The organic phases were evaporated and residue purified by chromatography (silica gel, n-heptane/ethyl acetate 5:1). Yield: 2.4 g (76%).